N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide

• IUPAC Name: N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide
• InChI: InChI=1S/C19H28N2O2/c1-15-8-6-9-16(14-15)17-10-4-3-5-13-21(17)19(23)12-7-11-18(22)20-2/h6,8-9,14,17H,3-5,7,10-13H2,1-2H3,(H,20,22)
• InChI Key: IFFCLIQQBHYIOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2CCCCCN2C(=O)CCCC(=O)NC
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide is a synthetic organic compound with a complex structure It belongs to the class of amides and features an azepane ring, which is a seven-membered nitrogen-containing ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide typically involves multiple steps. One common method starts with the preparation of the azepane ring, which can be achieved through the cyclization of appropriate precursors. The introduction of the N-methyl group and the 3-methylphenyl substituent can be accomplished through alkylation reactions. The final step involves the formation of the amide bond, which can be achieved through the reaction of the amine with a carboxylic acid derivative under appropriate conditions, such as using coupling reagents like N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, with a focus on scalability, cost-effectiveness, and safety. This could include the use of continuous flow reactors for certain steps to improve efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of certain atoms within the molecule.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols) are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential as a therapeutic agent for various conditions.

Industry: It could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would depend on the specific biological context and the nature of the interactions.

Comparison with Similar Compounds

Similar Compounds

N-(5-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine: This compound shares structural similarities with N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide, particularly in the presence of aromatic rings and amide functionalities.

5-Methyl-5-allyloxycarbonyl-1,3-dioxan-2-one:

Uniqueness

N-methyl-5-[2-(3-methylphenyl)azepan-1-yl]-5-oxopentanamide is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties